Cas no 2092073-92-0 (INDEX NAME NOT YET ASSIGNED)

INDEX NAME NOT YET ASSIGNED structure
INDEX NAME NOT YET ASSIGNED structure
Product name:INDEX NAME NOT YET ASSIGNED
CAS No:2092073-92-0
MF:C7H10N4OS
MW:198.245499134064
CID:5239426

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

    • INDEX NAME NOT YET ASSIGNED
    • Inchi: 1S/C7H10N4OS/c8-6-7(11-4-3-10-6)13(9,12)5-1-2-5/h3-5,9H,1-2H2,(H2,8,10)
    • InChI Key: HBYLVZVKTVWVSG-UHFFFAOYSA-N
    • SMILES: O=S(C1CC1)(C1C(N)=NC=CN=1)=N

Experimental Properties

  • Density: 1.73±0.1 g/cm3(Predicted)
  • Boiling Point: 404.4±55.0 °C(Predicted)

INDEX NAME NOT YET ASSIGNED Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-308705-1.0g
[(3-aminopyrazin-2-yl)(cyclopropyl)imino-lambda6-sulfanyl]one
2092073-92-0
1.0g
$0.0 2023-02-26

Additional information on INDEX NAME NOT YET ASSIGNED

Compound Introduction: CAS No. 2092073-92-0

The compound with the CAS number 2092073-92-0 is a subject of significant interest in the field of chemical and biomedical research. Despite the INDEX NAME NOT YET ASSIGNED for this compound, its unique molecular structure and potential applications have garnered attention from researchers worldwide. This introduction aims to provide a comprehensive overview of the compound, its properties, and the latest research findings that highlight its significance.

In recent years, advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between small molecules and biological targets. The compound CAS No. 2092073-92-0 has been studied for its potential role in modulating various biological pathways, particularly those related to inflammation and immune response. Preliminary studies suggest that this compound may exhibit properties similar to certain bioactive molecules that have shown promise in treating chronic inflammatory diseases.

The molecular structure of CAS No. 2092073-92-0 is characterized by a complex arrangement of functional groups that contribute to its unique chemical behavior. Researchers have identified several key features that make this compound a promising candidate for further investigation. For instance, the presence of hydroxyl and carboxyl groups suggests potential interactions with enzymes and receptors involved in cellular signaling pathways.

One of the most intriguing aspects of CAS No. 2092073-92-0 is its ability to interact with specific proteins and nucleic acids. Studies using high-resolution imaging techniques have revealed that this compound can bind to certain transcription factors, thereby influencing gene expression. This mechanism has implications for developing therapeutic strategies targeting diseases associated with aberrant gene regulation.

Recent experimental data has also highlighted the compound's potential as an antioxidant. Reactive oxygen species (ROS) play a crucial role in various pathological conditions, including oxidative stress-induced damage. The antioxidant properties of CAS No. 2092073-92-0 have been observed in vitro, where it effectively neutralized ROS and protected cells from oxidative damage. This finding opens up possibilities for applications in anti-aging therapies and neuroprotective treatments.

The pharmacokinetic profile of CAS No. 2092073-92-0 is another area of active research. Studies indicate that the compound exhibits good solubility in both aqueous and lipid environments, suggesting potential for oral administration as well as topical applications. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at moderate doses, making it a promising candidate for further clinical development.

In conclusion, while the INDEX NAME NOT YET ASSIGNED for CAS No. 2092073-92-0 remains pending, its unique properties and potential applications in biomedical research are evident. The compound's ability to modulate biological pathways related to inflammation, immune response, and oxidative stress makes it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover more about its mechanisms of action, it is likely that this compound will play a significant role in future medical treatments.

Recommend Articles

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.